Cas no 25694-89-7 ((isocyanatomethyl)cyclopropane)
(isocyanatomethyl)cyclopropane Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropane, (isocyanatomethyl)-
- (ISOCYANATOMETHYL)CYCLOPROPANE
- isocyanatomethylcyclopropane
- AB71485
- Isocyanatomethyl-cyclopropane
- Cyclopropylmethyl isocyanate
- SY252814
- DTXSID60625899
- GEO-03782
- 25694-89-7
- MFCD16665719
- AKOS010825294
- GVCHRKKMNKWGDS-UHFFFAOYSA-N
- EN300-77870
- Z826525040
- F2163-0025
- (isocyanatomethyl)cyclopropane
-
- MDL: MFCD16665719
- Inchi: 1S/C5H7NO/c7-4-6-3-5-1-2-5/h5H,1-3H2
- InChI Key: GVCHRKKMNKWGDS-UHFFFAOYSA-N
- SMILES: O=C=NCC1CC1
Computed Properties
- Exact Mass: 97.05281
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
(isocyanatomethyl)cyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 214423-5g |
Isocyanatomethyl)cyclopropane |
25694-89-7 | 95+% | 5g |
£268.00 | 2022-03-01 | |
| TRC | B448845-10mg |
(Isocyanatomethyl)cyclopropane |
25694-89-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B448845-50mg |
(Isocyanatomethyl)cyclopropane |
25694-89-7 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B448845-100mg |
(Isocyanatomethyl)cyclopropane |
25694-89-7 | 100mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1243326-250mg |
Isocyanatomethyl-cyclopropane |
25694-89-7 | 95% | 250mg |
$250 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1243326-1g |
Isocyanatomethyl-cyclopropane |
25694-89-7 | 95% | 1g |
$305 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1243326-5g |
Isocyanatomethyl-cyclopropane |
25694-89-7 | 95% | 5g |
$675 | 2024-06-06 | |
| abcr | AB522148-1 g |
(Isocyanatomethyl)cyclopropane, 95%; . |
25694-89-7 | 95% | 1g |
€147.50 | 2022-03-01 | |
| abcr | AB522148-5 g |
(Isocyanatomethyl)cyclopropane, 95%; . |
25694-89-7 | 95% | 5g |
€468.50 | 2022-03-01 | |
| Fluorochem | 214423-1g |
Isocyanatomethyl)cyclopropane |
25694-89-7 | 95+% | 1g |
£70.00 | 2022-03-01 |
(isocyanatomethyl)cyclopropane Suppliers
(isocyanatomethyl)cyclopropane Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on (isocyanatomethyl)cyclopropane
Introduction to Cyclopropane, (Isocyanatomethyl)- (CAS No. 25694-89-7)
Cyclopropane, (isocyanatomethyl)-, also known by its CAS number 25694-89-7, is a unique organic compound with significant applications in various fields. This compound is a derivative of cyclopropane, a three-membered cyclic hydrocarbon, and features an isocyanatomethyl group attached to the cyclopropane ring. The structure of this compound makes it highly reactive and versatile, contributing to its wide range of uses in chemical synthesis and industrial applications.
The cyclopropane ring in this compound is a key structural feature that imparts unique chemical properties. Cyclopropane itself is known for its strained ring structure, which results in high reactivity compared to larger cyclic hydrocarbons like cyclopentane or cyclohexane. The addition of the isocyanatomethyl group further enhances the reactivity and functionalization potential of the molecule. This combination makes Cyclopropane, (isocyanatomethyl)- an interesting subject for both academic research and industrial development.
Recent studies have highlighted the importance of Cyclopropane, (isocyanatomethyl)- in the field of organic synthesis. Researchers have explored its role as an intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The compound's ability to undergo various types of reactions, such as nucleophilic additions and cycloadditions, has made it a valuable building block in modern organic chemistry.
In terms of applications, Cyclopropane, (isocyanatomethyl)- has found use in the production of specialty chemicals and materials. Its reactivity allows for the formation of stable derivatives that can be tailored for specific industrial needs. For instance, derivatives of this compound are employed in the synthesis of advanced polymers and materials with unique mechanical properties.
The synthesis of Cyclopropane, (isocyanatomethyl)- involves several methodologies that have been optimized over the years. One common approach involves the reaction of cyclopropane derivatives with isocyanates under controlled conditions to introduce the isocyanatomethyl group. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions.
From a safety standpoint, understanding the handling and storage requirements for Cyclopropane, (isocyanatomethyl)- is crucial due to its reactive nature. Proper precautions must be taken to ensure safe handling in laboratory and industrial settings. Researchers continue to investigate the environmental impact and degradation pathways of this compound to ensure sustainable practices.
Looking ahead, ongoing research into Cyclopropane, (isocyanatomethyl)- focuses on expanding its application scope while improving synthetic methods for scalability. The compound's potential in biochemistry and material science remains a promising area for future exploration.
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